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Compound of Interest

Compound Name: Boron trifluoride dihydrate

Cat. No.: B081082 Get Quote

Essential Safety and Handling Guide for Boron
Trifluoride Dihydrate
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Boron trifluoride dihydrate. Adherence to these

procedures is essential for ensuring personal safety and minimizing environmental risk. Boron
trifluoride dihydrate is a corrosive liquid that can cause severe skin and eye burns and is

harmful if inhaled or swallowed.[1][2][3] It reacts with water and can release toxic and irritating

vapors.[3][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against the hazards of Boron
trifluoride dihydrate. Employers are required by OSHA 1910.132 to determine the appropriate

PPE for each hazard and train employees on its proper use.[1]

Eye and Face Protection:

ANSI-approved, tightly fitting safety glasses or chemical splash goggles are mandatory.[5]

[6]

A face shield should be worn in conjunction with goggles, especially when transfilling or

breaking transfer connections, to provide an additional layer of protection.[5][7][8]
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Contact lenses should not be worn when working with this substance.[1]

Skin and Body Protection:

Wear chemically resistant gloves. For full contact, fluorinated rubber gloves are

recommended, while chloroprene gloves may be suitable for splash protection.[5] It is

always best to consult the glove manufacturer for specific compatibility information.[6]

A flame-resistant lab coat must be worn and fully buttoned.[5][6]

Wear full-length pants and closed-toe shoes to ensure no skin is exposed between the

shoe and ankle.[5][6]

For tasks with a higher risk of exposure, impervious protective clothing, including aprons,

suits, and boots, may be necessary.[8]

Respiratory Protection:

All handling of Boron trifluoride dihydrate should occur within a certified chemical fume

hood or a glove box to minimize inhalation exposure.[5][6]

If the potential exists for exposure above the recommended limits, a MSHA/NIOSH-

approved supplied-air respirator with a full facepiece operated in a positive-pressure mode

is required.[1]

Respirator use must be part of a written program that includes training, fit testing, and

medical exams as described in OSHA 1910.134.[1]

Occupational Exposure Limits
The following table summarizes the airborne exposure limits for Boron Trifluoride. These limits

should not be exceeded at any time.
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Agency Limit Type Exposure Limit

OSHA
Permissible Exposure Limit

(PEL)
1 ppm[1]

NIOSH
Recommended Exposure Limit

(REL)
1 ppm[1]

ACGIH
Threshold Limit Value (TLV) -

Ceiling
1 ppm[5]

Exposure to 25 ppm of Boron Trifluoride is considered immediately dangerous to life and health

(IDLH).[1]

Operational and Disposal Plans
Step-by-Step Handling Protocol

Preparation:

Ensure a current Safety Data Sheet (SDS) for Boron trifluoride dihydrate is accessible

to all personnel.[6]

Verify that the designated chemical fume hood is certified and functioning correctly, with a

face velocity between 80-125 feet per minute.[6]

Confirm that a safety shower and eyewash station are unobstructed and readily available.

[1][5]

Assemble all necessary equipment and ensure it is electrically grounded.[5]

Put on all required PPE as detailed above.

Handling:

Conduct all work in a chemical fume hood or glove box.[6]

Avoid contact with skin, eyes, and clothing.[6] Do not breathe vapors or mists.[9]
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Keep containers tightly closed when not in use and store them in a cool, dry, and well-

ventilated area away from incompatible materials such as alkali metals, oxidizing agents,

and water.[2][6]

Use automated or enclosed systems for transferring the chemical whenever possible to

minimize exposure.[1]

Post-Handling:

Wash hands thoroughly with soap and water immediately after handling the product,

before breaks, and at the end of the shift.[1][6]

If clothing becomes contaminated, remove it promptly and launder it separately by

individuals informed of the chemical's hazards before reuse.[1][9]

Do not eat, drink, or smoke in areas where Boron trifluoride dihydrate is handled or

stored.[1]

Emergency Spill Response Workflow
In the event of a spill, follow the established emergency procedures. Untrained personnel

should not attempt to clean up a spill.[5]
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Immediate Actions

Containment (Trained Personnel Only)

Cleanup & Disposal

Evacuate Area Immediately

Alert Others & Supervisor

Pull Fire Alarm (if fire risk)

Fire Risk?

Call 911 for Exposure or Fire

Medical Emergency?

Assess Spill & Wear Full PPE
(including SCBA)

Notify Trained Responders

Ventilate the Area

Stop Leak if Safe to Do So

Cover with Dry, Inert Material
(e.g., sand, earth)

Collect Material with
Non-Sparking Tools

Place in Labeled, Loosely Covered
Plastic Container for Disposal

Decontaminate Area

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for responding to a Boron trifluoride dihydrate spill.
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Step-by-Step Disposal Plan
Boron trifluoride dihydrate and its containers must be treated as hazardous waste.

Collection:

Collect waste Boron trifluoride dihydrate in a suitable, closed, and properly labeled

container.[9]

Do not mix with other waste streams unless compatibility has been confirmed.

Storage:

Store hazardous waste containers in a designated, well-ventilated area, away from

incompatible chemicals.[6]

Ensure the storage area is secure and accessible only to authorized personnel.[2]

Disposal:

Dispose of the waste through a licensed hazardous waste disposal company.[9]

It may be necessary to contain and dispose of Boron Trifluoride Dihydrate as a

HAZARDOUS WASTE. Contact your state Department of Environmental Protection (DEP)

or your regional office of the federal Environmental Protection Agency (EPA) for specific

recommendations.[1]

Do not empty into drains or release into the environment.[9]

Follow all local, regional, and national hazardous waste regulations to ensure complete

and accurate classification and disposal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b081082?utm_src=pdf-body
https://www.benchchem.com/product/b081082?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC388715000&countryCode=US&language=en
https://www.purdue.edu/ehps/rem/documents/sops/sopborontrifluoride.docx
https://www.merckmillipore.com/Web-BR-Site/pt_BR/-/BRL/ShowDocument-File?ProductSKU=MDA_CHEM-801647&DocumentType=MSD&DocumentId=801647_SDS_GB_EN.PDF&DocumentUID=520186&Language=EN&Country=GB&Origin=null
https://www.fishersci.com/store/msds?partNumber=AC388715000&countryCode=US&language=en
https://www.benchchem.com/product/b081082?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0249.pdf
https://www.fishersci.com/store/msds?partNumber=AC388715000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC388715000&countryCode=US&language=en
https://www.benchchem.com/product/b081082?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. nj.gov [nj.gov]

2. merckmillipore.com [merckmillipore.com]

3. assets.thermofisher.com [assets.thermofisher.com]

4. BORON TRIFLUORIDE, DIHYDRATE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

5. ipo.rutgers.edu [ipo.rutgers.edu]

6. purdue.edu [purdue.edu]

7. certs-msds.airliquide.ca [certs-msds.airliquide.ca]

8. stacks.cdc.gov [stacks.cdc.gov]

9. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling Boron
trifluoride dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081082#personal-protective-equipment-for-handling-
boron-trifluoride-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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